![molecular formula C18H18FN3OS B1228441 4-fluoro-N-[[2-(3-pyridinyl)-1-piperidinyl]-sulfanylidenemethyl]benzamide](/img/structure/B1228441.png)
4-fluoro-N-[[2-(3-pyridinyl)-1-piperidinyl]-sulfanylidenemethyl]benzamide
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Overview
Description
4-fluoro-N-[[2-(3-pyridinyl)-1-piperidinyl]-sulfanylidenemethyl]benzamide is an organohalogen compound and a carbonyl compound.
Scientific Research Applications
Alzheimer's Disease Research
4-fluoro-N-[[2-(3-pyridinyl)-1-piperidinyl]-sulfanylidenemethyl]benzamide, as a selective serotonin 1A (5-HT(1A)) molecular imaging probe, is significant in Alzheimer's disease research. It has been utilized with positron emission tomography (PET) for quantifying 5-HT(1A) receptor densities in the brains of Alzheimer's disease patients, subjects with mild cognitive impairment, and controls. This research revealed significant decreases in receptor densities in Alzheimer's patients, correlating with worsening clinical symptoms and neuropathological loads (Kepe et al., 2006).
Radiopharmaceutical Development
The compound has been key in radiopharmaceutical research, particularly in synthesizing no-carrier-added 4-[18F]fluoro-N-[2-[1-(2-methoxyphenyl)-1 piperazinyl]ethyl-N-2-pyridinyl-benzamide (p-[18F]MPPF) for brain imaging. It aids in identifying specific brain regions with high serotonin receptor density, providing insights into various neurological conditions (Le Bars et al., 1998).
Synthesis and Evaluation of Radio-ligands
Further advancements in radiopharmaceuticals include the synthesis and evaluation of [18F]Org 13063 or 4-[18F]fluoro-N-{2-[4-(6-trifluoromethyl-2-pyridinyl)-1-piperazinyl]ethyl}benzamide. This compound's synthesis and biodistribution studies contribute to developing potential PET radioligands for 5-HT1A receptors, with implications for brain research and drug development (Vandecapelle et al., 2001).
Impact on Antipsychotic Development
Research into 2-Phenylpyrroles as analogues of benzamide has provided insights into dopamine antagonistic activity and the development of potential antipsychotics. This research demonstrates the significance of the compound's structural derivatives in understanding the activity of dopamine D-2 receptors and their potential therapeutic applications (van Wijngaarden et al., 1987).
Tyrosine Kinase Inhibitor Metabolism
In the context of chronic myelogenous leukemia, the compound's structural analog, flumatinib, has been studied for its metabolism in patients. This research provides crucial information on the main metabolic pathways of flumatinib, including N-demethylation and N-oxidation, crucial for developing effective cancer treatments (Gong et al., 2010).
properties
Molecular Formula |
C18H18FN3OS |
---|---|
Molecular Weight |
343.4 g/mol |
IUPAC Name |
4-fluoro-N-(2-pyridin-3-ylpiperidine-1-carbothioyl)benzamide |
InChI |
InChI=1S/C18H18FN3OS/c19-15-8-6-13(7-9-15)17(23)21-18(24)22-11-2-1-5-16(22)14-4-3-10-20-12-14/h3-4,6-10,12,16H,1-2,5,11H2,(H,21,23,24) |
InChI Key |
OPBIMMOKSSEPPP-UHFFFAOYSA-N |
SMILES |
C1CCN(C(C1)C2=CN=CC=C2)C(=S)NC(=O)C3=CC=C(C=C3)F |
Canonical SMILES |
C1CCN(C(C1)C2=CN=CC=C2)C(=S)NC(=O)C3=CC=C(C=C3)F |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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